Cas no 13144-02-0 (Adenine,9-(4-acetamido-4-deoxy-b-D-xylofuranosyl)- (8CI))

• Product name: Adenine,9-(4-acetamido-4-deoxy-b-D-xylofuranosyl)- (8CI)
• CAS No: 13144-02-0
• MF: C₁₂H₁₆N₆O₄
• MW: 308.293241500854
• CID: 211592
• PubChem ID: 260907

Adenine,9-(4-acetamido-4-deoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(4-acetamido-4-deoxy-b-D-xylofuranosyl)- (8CI)
• 1-[2-(6-aminopurin-9-yl)-3,4-dihydroxy-5-(hydroxymethyl)pyrrolidin-1-yl]ethanone
• 1-[2-(6-Amino-9H-purin-9-yl)-3,4-dihydroxy-5-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
• DTXSID00927203
• NSC92720
• NSC-92720
• ZINC01598455
• 13144-02-0
• Adenosine, 4'-acetamido-4'-deoxy- (8CI)
• NSC-104526
• NSC104526
• 14062-45-4

• Inchi： InChI=1S/C12H16N6O4/c1-5(20)18-6(2-19)8(21)9(22)12(18)17-4-16-7-10(13)14-3-15-11(7)17/h3-4,6,8-9,12,19,21-22H,2H2,1H3,(H2,13,14,15)
• InChI Key： LHLODVQMOGVFMU-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(N2C=NC3=C(N=CN=C23)N)N1C(=O)C

Computed Properties

• Exact Mass: 308.12348
• Monoisotopic Mass: 308.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.91
• Boiling Point: 703.1°Cat760mmHg
• Flash Point: 379°C
• Refractive Index: 1.857
• PSA: 150.62
• LogP: -1.62900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues